Rocaglaol
Rocaglaol
Rocaglaol isolated from the herbs of Aglaia odorata Lour. It is a potent anticancer drug that induces apoptosis of LNCaP cells through the mitochondrial pathway, and is a cytotoxic cyclopenta[b]benzofuran, shows in vitro cytotoxic activity against Lu1, LNCaP and MCF-7 cells.
Rocaglaol is a natural product found in Aglaia tomentosa, Aglaia forbesii, and other organisms with data available.
Rocaglaol is a natural product found in Aglaia tomentosa, Aglaia forbesii, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
147059-46-9
VCID:
VC21321681
InChI:
InChI=1S/C26H26O6/c1-29-18-11-9-17(10-12-18)26-20(16-7-5-4-6-8-16)15-23(27)25(26,28)24-21(31-3)13-19(30-2)14-22(24)32-26/h4-14,20,23,27-28H,15H2,1-3H3/t20-,23+,25+,26-/m0/s1
SMILES:
COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5
Molecular Formula:
C26H26O6
Molecular Weight:
434.5 g/mol
Rocaglaol
CAS No.: 147059-46-9
Cat. No.: VC21321681
Molecular Formula: C26H26O6
Molecular Weight: 434.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rocaglaol isolated from the herbs of Aglaia odorata Lour. It is a potent anticancer drug that induces apoptosis of LNCaP cells through the mitochondrial pathway, and is a cytotoxic cyclopenta[b]benzofuran, shows in vitro cytotoxic activity against Lu1, LNCaP and MCF-7 cells. Rocaglaol is a natural product found in Aglaia tomentosa, Aglaia forbesii, and other organisms with data available. |
|---|---|
| CAS No. | 147059-46-9 |
| Molecular Formula | C26H26O6 |
| Molecular Weight | 434.5 g/mol |
| IUPAC Name | (1R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1,8b-diol |
| Standard InChI | InChI=1S/C26H26O6/c1-29-18-11-9-17(10-12-18)26-20(16-7-5-4-6-8-16)15-23(27)25(26,28)24-21(31-3)13-19(30-2)14-22(24)32-26/h4-14,20,23,27-28H,15H2,1-3H3/t20-,23+,25+,26-/m0/s1 |
| Standard InChI Key | RRVZOJQBRVGMMK-HCBGRYSISA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@]23[C@@H](C[C@H]([C@]2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5 |
| SMILES | COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5 |
| Canonical SMILES | COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5 |
| Appearance | Powder |
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